N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-(1H-benzo[f]benzimidazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C19H15N3O/c1-12(23)20-16-8-6-13(7-9-16)19-21-17-10-14-4-2-3-5-15(14)11-18(17)22-19/h2-11H,1H3,(H,20,23)(H,21,22)
• InChI Key: DCERWKFTIWRLRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=NC3=CC4=CC=CC=C4C=C3N2
• Molecular Formula: C19H15N3O
• Molecular Weight: 301.3 g/mol

Description

N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide, also known as NIPA, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide involves the inhibition of the activity of the protein kinase CK2. CK2 is a key regulator of various cellular processes, including cell proliferation, survival, and differentiation. By inhibiting CK2 activity, this compound can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in scientific research studies. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further therapeutic development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide in lab experiments is its low toxicity profile. This allows for higher concentrations of this compound to be used in experiments without causing harm to cells or organisms. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide. One potential avenue of research is the development of this compound-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential drug targets for its therapeutic use. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in future research studies.

Synthesis Methods

The synthesis of N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 2-naphthylamine, which is reacted with phthalic anhydride to form 2-(1H-naphtho[2,3-d]imidazol-2-yl)phthalic anhydride. This intermediate product is then reduced with sodium borohydride to yield this compound.

Scientific Research Applications

N-[4-(1H-naphtho[2,3-d]imidazol-2-yl)phenyl]acetamide has been found to have potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of inflammatory diseases and cancer.